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Compound of Interest

Compound Name: Q-VD(OMe)-OPh

Cat. No.: B1192017

The study of programmed cell death, or apoptosis, is fundamental to understanding
developmental biology, tissue homeostasis, and numerous disease states. Central to the
apoptotic cascade is a family of cysteine-aspartic proteases known as caspases.[1] The ability
to modulate caspase activity is, therefore, a critical tool for researchers. For years, the go-to
pan-caspase inhibitor was Z-VAD-fmk. However, its use was hampered by issues of cytotoxicity
at higher concentrations and incomplete inhibition of apoptotic pathways.[2][3]

The development of Q-VD-OPh (Quinolyl-Valyl-O-methylaspartyl-[2,6-difluorophenoxy]-methyl
ketone) marked a significant advancement in the field.[2] This third-generation, irreversible pan-
caspase inhibitor offers superior potency, enhanced cell permeability, and significantly lower
toxicity compared to its predecessors.[3][4][5] It is a true broad-spectrum inhibitor, effectively
blocking a wide range of caspases and preventing apoptosis mediated by all major pathways.
[3][6] Its unique properties, including the ability to cross the blood-brain barrier, have
established Q-VD-OPh as an indispensable tool for both in vitro and in vivo studies, enabling a
clearer examination of the role of apoptosis in models of human disease.[2][7]

This guide provides a comprehensive technical overview of Q-VD-OPh, from its underlying
mechanism of action to practical, field-tested protocols and data interpretation.

Physicochemical and Handling Properties

A thorough understanding of the inhibitor's properties is the foundation of robust and
reproducible experimental design. Q-VD-OPh is a synthetic peptide derivative supplied as a
lyophilized solid or pre-dissolved in DMSO.[4]
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Property Value Source(s)

(3S)-5-(2,6-difluorophenoxy)-3-
2S)-3-methyl-1-oxo0-2-[(2-
Full Chemical Name [[(_ )_ Y ) K [8]
quinolinylcarbonyl)amino]butyl]

amino]-4-oxo-pentanoic acid

Molecular Formula C26H25F2N306 [9]
Molecular Weight ~513.5 g/mol [9]
CAS Number 1135695-98-5 [8][10]
Appearance Off-white solid

Soluble in DMSO (>10 mM, up
Solubility to 100 mM) and Ethanol (10 [8][10]
mg/ml)

Store lyophilized powder at
-20°C desiccated.
Reconstituted DMSO stock
Storage ) [41[11][12]
solutions are stable for up to 6
months at -20°C. Avoid

repeated freeze-thaw cycles.

Mechanism of Action: Comprehensive Caspase
Blockade

Caspases are synthesized as inactive zymogens (pro-caspases) that, upon receiving an
apoptotic signal, undergo proteolytic cleavage to become active.[1][13] This activation occurs
through two primary pathways: the intrinsic (mitochondrial) pathway and the extrinsic (death
receptor) pathway. Both pathways converge on the activation of executioner caspases (e.g.,
Caspase-3, -6, -7), which are responsible for dismantling the cell.[14]

Q-VD-OPh functions as an irreversible inhibitor by covalently binding to the catalytic cysteine
residue in the active site of caspases.[9] Its unique O-phenoxy (OPh) group provides superior
potency and stability compared to the fluoromethylketone (fmk) moiety found in older inhibitors.
This irreversible binding effectively halts the entire apoptotic cascade. Q-VD-OPh demonstrates
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broad-spectrum activity, potently inhibiting initiator caspases (Caspase-8, -9, -10) and
executioner caspases (Caspase-3, -7) as well as inflammatory caspases (Caspase-1).[4][6][10]
Its ICso values for most caspases are in the low nanomolar range (25-400 nM).[6][10][15]
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Caption: Caspase activation pathways and the inhibitory action of Q-VD-OPh.

Experimental Design and Protocols

The key to successfully using Q-VD-OPh is careful experimental design, including proper
controls and optimized concentrations. Due to its low toxicity, Q-VD-OPh can be used across a
wide range of concentrations with minimal off-target effects, a significant advantage over Z-

VAD-fmk.[6][8]

Recommended Working Concentrations

The optimal concentration is highly dependent on the cell type, the nature of the apoptotic
stimulus, and the duration of the experiment.[11] Therefore, empirical titration is essential for

each new experimental system.

Application

Recommended
Starting Range

Key
Considerations

Source(s)

In Vitro (Cell Culture)

10 - 100 pM

Start with 20 uM as a
common effective
dose. Pre-incubation
for 30-60 minutes
before adding the
apoptotic stimulus is
often recommended.
Ensure final DMSO
concentration is non-

toxic (typically <0.2%).

[4111]

In Vivo (Animal
Studies)

10 - 20 mg/kg

Administration route is
typically
intraperitoneal (IP)
injection in a DMSO
vehicle. Doses up to
120 mg/kg have been
reported in mice

without toxic effects.

[2111]
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Protocol 1: Preparation of Q-VD-OPh Stock and Working
Solutions

Rationale: Proper reconstitution and storage are critical for maintaining the inhibitor's potency.
Using anhydrous, high-purity DMSO is crucial as moisture can reduce solubility and stability.
[15] Aliquoting the stock solution prevents repeated freeze-thaw cycles that can degrade the
compound.[11]

Materials:

* Q-VD-OPNh, lyophilized powder (e.g., 1 mg vial)

¢ Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
» Sterile, nuclease-free microcentrifuge tubes

Procedure:

Centrifugation: Briefly centrifuge the vial of lyophilized Q-VD-OPh to ensure all powder is at
the bottom.

» Reconstitution: To prepare a 10 mM stock solution, add 195 pL of high-purity DMSO to 1 mg
of Q-VD-OPh.[4][11][12]

o Calculation: (1 mg/513.5 g/mol )/ 0.010 mol/L = 0.000195 L = 195 pL.

» Dissolution: Vortex thoroughly until the solid is completely dissolved. Gentle warming to 37°C
for 10 minutes can aid dissolution if necessary.[10]

¢ Aliquoting and Storage: Dispense the 10 mM stock solution into smaller, single-use aliquots
(e.g., 10-20 pL) in sterile microcentrifuge tubes. Store these aliquots at -20°C for up to 6
months.[11]

» Preparing Working Solution: For a typical experiment, dilute the 10 mM stock directly into
your cell culture medium to achieve the desired final concentration (e.g., 20 pM).

o Example for 20 uM: Add 2 pL of 10 mM stock to 1 mL of culture medium (1:500 dilution).
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Protocol 2: Assessing Apoptosis Inhibition using Q-VD-
OPh and Flow Cytometry

Rationale: This protocol provides a self-validating system to assess the efficacy of Q-VD-OPh.
It uses Annexin V to detect the externalization of phosphatidylserine (an early apoptotic
marker) and Propidium lodide (PI) to identify cells that have lost membrane integrity (late
apoptotic/necrotic cells).[16][17] The inclusion of multiple controls is essential for unambiguous

data interpretation.

© 2026 BenchChem. All rights reserved. 6/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4943750/
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/409/092/apoafbul-mk.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing
(1. Cell Seeding & Culture)

2. Treatment Groups

Group 1

Untreated Vehicle Control Apoptosis Inducer Q-VD-OPh +
Control (DMSO0) (e.g., Staurosporine) Apoptosis Inducer

4. Cell Harvesting
(Collect supernatant + adherent cells)

Group 3 Group

5. Staining
(Annexin V & Propidium lodide)

6. Flow Cytometry Analysis

7. Data Interpretation
(Quantify Live, Apoptotic, Necrotic)

Click to download full resolution via product page

Caption: Experimental workflow for an apoptosis inhibition assay using Q-VD-OPh.

Materials:
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e Cultured cells (adherent or suspension)

e Apoptosis-inducing agent (e.g., Staurosporine, TNF-a)

e 10 mM Q-VD-OPh stock solution

o Annexin V-FITC/PI Apoptosis Detection Kit (contains Annexin V conjugate, Pl solution, and
1X Binding Buffer)[17][18]

e Phosphate-Buffered Saline (PBS)

e Flow cytometer

Procedure:

o Cell Preparation: Seed cells at an appropriate density to ensure they are in the logarithmic
growth phase at the time of treatment.

o Treatment Setup (Controls are critical):

o

Negative Control: Untreated cells.

o Vehicle Control: Cells treated with the same final concentration of DMSO that will be used
for the Q-VD-OPh condition. This validates that the vehicle itself is not causing apoptosis
or toxicity.

o Positive Control: Cells treated with the apoptosis-inducing agent alone. This confirms the
stimulus is effective in your system.

o Test Condition: Cells pre-incubated with the desired final concentration of Q-VD-OPh (e.g.,
20 uM) for 30-60 minutes, followed by the addition of the apoptosis-inducing agent.

 Incubation: Incubate the cells for the time required for the specific inducer to cause apoptosis
(e.g., 4-24 hours).

o Cell Harvesting:

o For suspension cells, gently pellet by centrifugation.
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o For adherent cells, first collect the supernatant (which contains floating, potentially
apoptotic cells), then detach the remaining adherent cells (e.g., with Trypsin-EDTA).
Combine the supernatant and detached cells to ensure all cell populations are analyzed.

e Washing: Wash the collected cells twice with cold PBS to remove culture medium. Centrifuge
at ~500 x g for 5 minutes between washes.

e Staining:

[¢]

Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of ~1 x 10°
cells/mL.

[¢]

Add Annexin V-FITC (typically 5 pL per 100 pL of cell suspension).

[¢]

Add Propidium lodide (typically 5 puL per 100 uL of cell suspension).

[e]

Gently vortex and incubate in the dark at room temperature for 15 minutes.
e Analysis: Analyze the samples by flow cytometry within one hour.

o Live cells: Annexin V-negative and Pl-negative.

o Early apoptotic cells: Annexin V-positive and Pl-negative.

o Late apoptotic/necrotic cells: Annexin V-positive and Pl-positive.

Field Insights and Troubleshooting

o Dose-Dependent Effects: While Q-VD-OPh is excellent at inhibiting caspase activity and
DNA fragmentation at low concentrations (0.05 - 2 uM), complete prevention of other
downstream events, like PARP-1 cleavage or loss of cell adhesion, may require higher
concentrations (10 uM).[19] This highlights the importance of measuring multiple apoptotic
markers.

e Beyond Apoptosis: Pan-caspase inhibition can sometimes reveal or promote other forms of
cell death, such as necroptosis.[20] If you inhibit apoptosis but still observe cell death,
consider investigating alternative pathways. Co-treatment with a necroptosis inhibitor like
Necrostatin-1 may be informative.[15]
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» Non-Apoptotic Roles: Caspases have roles beyond cell death. Q-VD-OPh has been used to
uncover non-apoptotic functions of caspases in processes like cellular differentiation,
demonstrating its utility as a probe for broader caspase biology.[8]

 In Vivo Considerations: The stability and ability of Q-VD-OPh to cross the blood-brain barrier
make it a powerful tool for neurological disease models.[2] Chronic administration has shown
protective effects in models of stroke and Alzheimer's disease.[2][10]

Conclusion

Q-VD-OPh represents the gold standard for pan-caspase inhibition in modern cell biology
research. Its high potency, low toxicity, and true broad-spectrum activity provide researchers
with a reliable and effective tool to dissect the complex role of caspases in health and disease.
[4][5] By understanding its mechanism and employing rigorously controlled experimental
designs, scientists and drug development professionals can generate clear, reproducible data,
advancing our collective understanding of apoptosis and related cellular processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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